Cas no 849924-87-4 (1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene)

• Product Name: 1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene
• CAS No: 849924-87-4
• MF: C₉H₁₁ClO₄S₂
• MW: 282.764239549637
• MDL: MFCD04037984
• CID: 719713
• PubChem ID: 2761107
• Update Time: 2025-04-19

1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-3,5-bis(methylsulfonyl)-
• 1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene
• 1-(CHLOROMETHYL)-3,5-BIS(METHYLSULPHONYL)BENZENE
• 1-(chloromethyl)-3,5-dimethanesulfonylbenzene
• PS-10639
• s10888
• DB-300772
• 849924-87-4
• DTXSID70375550
• ZIB92487
• AKOS015850573
• MFCD04037984

• MDL： MFCD04037984
• Inchi： 1S/C9H11ClO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,6H2,1-2H3
• InChI Key： ZKLKMINACPQAEC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)S(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 281.97900
• Monoisotopic Mass: 281.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 566.8°C at 760 mmHg
• Flash Point: 296.6°C
• Refractive Index: 1.541
• PSA: 85.04000
• LogP: 3.39400

1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds